Cas no 88542-59-0 (1,4-Benzenedicarboxamide, N-[4-(acetylamino)phenyl]-N'-methyl-)

• Product Name: 1,4-Benzenedicarboxamide, N-[4-(acetylamino)phenyl]-N'-methyl-
• CAS No: 88542-59-0
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 629244
• PubChem ID: 71318609
• Update Time: 2025-04-19

1,4-Benzenedicarboxamide, N-[4-(acetylamino)phenyl]-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxamide, N-[4-(acetylamino)phenyl]-N'-methyl-
• 4-N-(4-acetamidophenyl)-1-N-methylbenzene-1,4-dicarboxamide
• 88542-59-0
• DTXSID90748702
• SCHEMBL16610324
• N~1~-(4-Acetamidophenyl)-N~4~-methylbenzene-1,4-dicarboxamide

• Inchi： 1S/C17H17N3O3/c1-11(21)19-14-7-9-15(10-8-14)20-17(23)13-5-3-12(4-6-13)16(22)18-2/h3-10H,1-2H3,(H,18,22)(H,19,21)(H,20,23)
• InChI Key： ZBLLATJUOTYTLO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(NC)=O)=CC=1)NC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.3Ų